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Compound of Interest

Compound Name:
1-(3-Bromophenyl)-3,5-dimethyl-

1H-pyrazole

Cat. No.: B1290702 Get Quote

A comprehensive review of existing scientific literature reveals a notable absence of

comparative in vitro and in vivo studies for the compound 1-(3-Bromophenyl)-3,5-dimethyl-
1H-pyrazole. While the pyrazole scaffold is a cornerstone in medicinal chemistry, exhibiting a

wide array of biological activities, specific data for this particular derivative remains elusive.

Research has instead focused on a structurally related compound, (Z)-3-(3-bromophenyl)-1-

(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxyprop-2-en-1-one, shedding light on its in vitro

antimicrobial properties.

In Vitro Activity: A Glimpse into Antimicrobial
Potential
A study detailing the synthesis and biological evaluation of (Z)-3-(3-bromophenyl)-1-(1,5-

dimethyl-1H-pyrazol-3-yl)-3-hydroxyprop-2-en-1-one provides the sole insight into the potential

bioactivity of the core structure. The research demonstrated that this derivative exhibits

moderate antifungal activity against Fusarium oxysporum f. sp. albedinis, with a reported

inhibition percentage of 46%.[1][2] However, the compound showed no significant antibacterial

effect against Escherichia coli, Bacillus subtilis, and Micrococcus luteus.[1][2]

This limited dataset suggests a degree of specificity in the biological action of this pyrazole

derivative, warranting further investigation into its antifungal mechanism. The absence of data
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on other in vitro parameters, such as cytotoxicity against mammalian cell lines or specific

enzyme inhibition, prevents a broader assessment of its potential therapeutic applications or

toxicological profile.

In Vivo Activity: A Knowledge Gap
Crucially, the current body of scientific literature lacks any published in vivo studies for either 1-
(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole or its closely related derivative. This absence of

animal model data means that critical parameters such as pharmacokinetics (absorption,

distribution, metabolism, and excretion), pharmacodynamics, efficacy, and safety profiles

remain entirely unknown. Without in vivo research, the potential therapeutic relevance of the

observed in vitro antifungal activity cannot be translated into a clinical context.

The Broader Context of Pyrazole Derivatives
The wider family of pyrazole-containing compounds has been extensively studied and has

yielded numerous molecules with potent and diverse biological activities. These include anti-

inflammatory, analgesic, anticancer, antimicrobial, and antiviral properties.[3][4][5][6] This

established track record of the pyrazole core underscores the potential of novel derivatives like

1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole. However, each derivative's unique substitution

pattern dictates its specific biological and pharmacological properties, making direct

extrapolation of activity from other pyrazoles unreliable.

Future Directions and Conclusion
The current understanding of the biological activity of 1-(3-Bromophenyl)-3,5-dimethyl-1H-
pyrazole is in its infancy. The moderate in vitro antifungal activity of a related compound

provides a starting point for further investigation. Future research should prioritize a

comprehensive in vitro screening of 1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole against a

broader panel of fungal and microbial strains, as well as various human cancer cell lines, to

better define its activity spectrum.

Following promising in vitro results, subsequent in vivo studies in relevant animal models will

be essential to evaluate the compound's efficacy, safety, and pharmacokinetic profile. Until

such data becomes available, a meaningful comparison of the in vitro and in vivo activities of 1-
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(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole cannot be made. The scientific community

awaits further research to unlock the potential of this and other novel pyrazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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